Cas no 892874-49-6 (7-Chloroquinoline-3-carboxylic acid)

7-Chloroquinoline-3-carboxylic acid structure

892874-49-6 structure

Product Name:7-Chloroquinoline-3-carboxylic acid

CAS No:892874-49-6

MF:C₁₀H₆ClNO₂

MW:207.613141536713

MDL:MFCD08437567

CID:714529

PubChem ID:17039601

Update Time:2024-10-26

7-Chloroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Chloroquinoline-3-carboxylic acid
- 3-Quinolinecarboxylicacid, 7-chloro-
- 7-Chloro-3-quinolinecarboxylic acid (ACI)
- AB45107
- AS-39067
- J-519226
- 7-Chloroquinoline-3-carboxylic acid, AldrichCPR
- AKOS015851323
- SCHEMBL7955678
- DB-078368
- 7-chloro-3-quinolinecarboxylic acid
- DTXSID60588874
- 7-Chloroquinoline-3-carboxylicacid
- 7-Chloro-quinoline-3-carboxylic acid
- MFCD08437567
- 892874-49-6
- SY128742
- MDL： MFCD08437567
- Inchi： 1S/C10H6ClNO2/c11-8-2-1-6-3-7(10(13)14)5-12-9(6)4-8/h1-5H,(H,13,14)
- InChI Key： UFGQWTWQNIGAEB-UHFFFAOYSA-N
- SMILES： O=C(C1C=C2C(C=C(C=C2)Cl)=NC=1)O

Computed Properties

Exact Mass: 207.00900
Monoisotopic Mass: 207.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 382.122 ℃ at 760 mmHg
Flash Point: 184.9±23.7 °C
Refractive Index: 1.69
PSA: 50.19000
LogP: 2.58640
Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-Chloroquinoline-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7-Chloroquinoline-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189005282-1g	7-Chloroquinoline-3-carboxylic acid	892874-49-6	95%	1g	$357.00	2023-08-31
Alichem	A189005282-5g	7-Chloroquinoline-3-carboxylic acid	892874-49-6	95%	5g	$1164.80	2023-08-31
TRC	C433065-10mg	7-Chloro-3-quinolinecarboxylic Acid	892874-49-6		10mg	$64.00	2023-05-18
TRC	C433065-25mg	7-Chloro-3-quinolinecarboxylic Acid	892874-49-6		25mg	$110.00	2023-05-18
TRC	C433065-50mg	7-Chloro-3-quinolinecarboxylic Acid	892874-49-6		50mg	$178.00	2023-05-18
TRC	C433065-100mg	7-Chloro-3-quinolinecarboxylic Acid	892874-49-6		100mg	$316.00	2023-05-18
TRC	C433065-250mg	7-Chloro-3-quinolinecarboxylic Acid	892874-49-6		250mg	$552.00	2023-05-18
Chemenu	CM132606-1g	7-chloroquinoline-3-carboxylic acid	892874-49-6	95%	1g	$299	2021-08-05
Chemenu	CM132606-5g	7-chloroquinoline-3-carboxylic acid	892874-49-6	95%	5g	$1047	2021-08-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-2287-5g	7-chloroquinoline-3-carboxylic acid	892874-49-6	95%	5g	$750	2023-09-07

7-Chloroquinoline-3-carboxylic acid Production Method

Production Method 1

892874-49-6

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

: Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; Miklossy, Gabriella; Modukuri, Ram K.; Bohren, Kurt M.; Yu, Zhifeng; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215